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Compound Name: Dibenzyl adipate
CAS No.: 2451-84-5
Cat. No.: B044409
Get Quote
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Introduction

Dibenzyl adipate (CAS 2451-84-5) is a diester synthesized from adipic acid and benzyl
alcohol.[1][2] It serves as a plasticizer in polymer systems, a solvent in chemical processes,
and a component in the development of materials like cellulose derivatives and vinyl resins.[1]
[2] The synthesis, typically an acid-catalyzed esterification, results in a crude product
containing unreacted starting materials (adipic acid, benzyl alcohol), the monoester
intermediate, and residual catalyst.[1] Due to its high boiling point and potential for thermal
decomposition, vacuum distillation is the preferred method for purification to achieve the high
purity (>95%) required for research and development applications.[1][3]

Principle of Vacuum Distillation

Vacuum distillation is a purification technique used for compounds that are thermally unstable
or have very high boiling points at atmospheric pressure. By reducing the pressure inside the
distillation apparatus, the boiling point of the substance is significantly lowered. This allows for
distillation at a lower temperature, preventing thermal degradation and enabling the separation
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of high-boiling point compounds from non-volatile impurities or other components with different
boiling points.

Physical and Chemical Properties

A summary of the key physical and chemical properties of dibenzyl adipate is provided below.
This data is essential for setting the correct parameters during the vacuum distillation process.
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To view exact molar ratios, purification steps, and HRP optimization
data, please view the interactive version.

Unlock Full Protocol on Website

\. J

Experimental Workflow

The overall process for purifying crude dibenzyl adipate involves a preliminary workup to
remove acidic impurities followed by vacuum distillation to isolate the pure product.
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To view exact molar ratios, purification steps, and HRP optimization
data, please view the interactive version.

Unlock Full Protocol on Website
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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